Cas no 167482-99-7 (Methyl 4-(Dipyrrol-2-Yl)Methylbenzoate)

• Product Name: Methyl 4-(Dipyrrol-2-Yl)Methylbenzoate
• CAS No: 167482-99-7
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 890646
• PubChem ID: 15890965
• Update Time: 2025-04-19

Methyl 4-(Dipyrrol-2-Yl)Methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(4-Carboxymethylphenyl)dipyrromethane (under argon)
• 5-((p-Aminophenyl)azo)salicylic acid
• 5-(4-(methoxycarbonyl)phenyl)dipyrromethane
• 5-(4-Amino-phenylazo)-2-hydroxy-benzoesaeure
• 5-(4-amino-phenylazo)-2-hydroxy-benzoic acid
• 5-(4-methoxycarbonylphenyl)-4,6-dipyrromethane
• 5-(p-Aminophenylazo)salicylic acid
• 5-[(p-Aminophenyl)azo]salicylic acid
• 5-[4-(methoxycarbonyl)phenyl]dipyrromethane
• Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
• EINECS 202-948-2
• NSC13967
• Methyl4-(Dipyrrol-2-yl)methylbenzoate
• Methyl 4-(Dipyrrol-2-yl)methylbenzoate
• J-010371
• SCHEMBL12328668
• CS-0447750
• Benzoic acid, 4-(di-1H-pyrrol-2-ylmethyl)-, methyl ester
• 167482-99-7
• Methyl 4-(di(1H-pyrrol-2-yl)methyl)benzoate
• Methyl 4-[bis(1H-pyrrol-2-yl)methyl]benzoate
• E84402
• Methyl 4-(Dipyrrol-2-Yl)Methylbenzoate

• Inchi： 1S/C17H16N2O2/c1-21-17(20)13-8-6-12(7-9-13)16(14-4-2-10-18-14)15-5-3-11-19-15/h2-11,16,18-19H,1H3
• InChI Key： IMQPCUGJFLINEV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C(C1=CC=CN1)C1=CC=CN1)=O

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.88